molecular formula C9H6F4O3 B1181127 COPPERHYDROSELENITETRIHYDRATE CAS No. 10031-41-1

COPPERHYDROSELENITETRIHYDRATE

Cat. No.: B1181127
CAS No.: 10031-41-1
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Description

Copper Hydroselenite Trihydrate (CuHSeO₃·3H₂O) is a copper-containing inorganic compound with a hydroselenite anion (HSeO₃⁻) and three water molecules of crystallization. The compound likely exhibits redox activity due to the presence of copper in variable oxidation states (Cu⁺/Cu²⁺) and the selenite ion’s role in electron transfer processes. Its trihydrate form enhances solubility in aqueous systems, making it suitable for electrochemical or synthetic applications .

Properties

CAS No.

10031-41-1

Molecular Formula

C9H6F4O3

Synonyms

COPPERHYDROSELENITETRIHYDRATE

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Comparative Analysis of Copper Hydroselenite Trihydrate and Analogous Copper Compounds

Compound Name Formula Hydration Key Structural Features Applications
Copper Hydroselenite Trihydrate CuHSeO₃·3H₂O 3 H₂O Layered structure with HSeO₃⁻ and Cu²⁺/Cu⁺ Hypothetical: Catalysis, coatings
Copper(II) Nitrate Trihydrate Cu(NO₃)₂·3H₂O 3 H₂O Ionic lattice with NO₃⁻ ligands Plasma electrolytic oxidation coatings, catalysis
Copper(II) Chlorate Tetrahydrate Cu(ClO₃)₂·4H₂O 4 H₂O Coordinated ClO₃⁻ anions Oxidizing agents, pyrotechnics
Copper Selenate Pentahydrate CuSeO₄·5H₂O 5 H₂O Selenate (SeO₄²⁻) in octahedral coordination Agriculture (micronutrient supplements)

Key Observations :

  • Hydration State : Hydration influences solubility and stability. Copper nitrate trihydrate (3 H₂O) is widely used in electrochemical processes due to its balanced solubility and thermal stability . In contrast, copper selenate pentahydrate’s higher hydration (5 H₂O) may enhance its bioavailability in agricultural applications .
  • Anion Effects: The hydroselenite anion (HSeO₃⁻) in the target compound likely confers redox versatility, similar to selenate (SeO₄²⁻) in catalysis. Copper nitrate trihydrate’s nitrate (NO₃⁻) supports oxidative reactions in coating fabrication .

Functional and Market Differences

  • Industrial Use: Copper nitrate trihydrate dominates in surface engineering (e.g., DC-PEO coatings for titanium substrates) due to its ability to incorporate Cu⁺/Cu²⁺ into porous matrices . Its global market is well-established, with major suppliers in Europe, Asia, and North America .
  • Niche Applications: Copper selenate and hydroselenite derivatives are less commercialized but show promise in specialty catalysts or selenium supplementation.

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